Cas no 2763751-17-1 (6-Chloro-3-methylpyridazine-4-carboxylic acid hydrochloride)

• Product Name: 6-Chloro-3-methylpyridazine-4-carboxylic acid hydrochloride
• CAS No: 2763751-17-1
• MF: C₆H₆Cl₂N₂O₂
• MW: 209.030039310455
• CID: 5464249
• Update Time: 2025-05-25

6-Chloro-3-methylpyridazine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z6060649694
• 6-chloro-3-methylpyridazine-4-carboxylic acid hydrochloride
• 4-Pyridazinecarboxylic acid, 6-chloro-3-methyl-, hydrochloride (1:1)
• 6-Chloro-3-methylpyridazine-4-carboxylic acid hydrochloride

• Inchi： 1S/C6H5ClN2O2.ClH/c1-3-4(6(10)11)2-5(7)9-8-3;/h2H,1H3,(H,10,11);1H
• InChI Key： ZFAXVQSOJYHVFA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C)N=N1.Cl

Computed Properties

• Exact Mass: 207.9806328 g/mol
• Monoisotopic Mass: 207.9806328 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 209.03
• Topological Polar Surface Area: 63.1

Additional information on 6-Chloro-3-methylpyridazine-4-carboxylic acid hydrochloride

Recent Advances in the Application of 6-Chloro-3-methylpyridazine-4-carboxylic acid hydrochloride (CAS: 2763751-17-1) in Chemical Biology and Pharmaceutical Research

The compound 6-Chloro-3-methylpyridazine-4-carboxylic acid hydrochloride (CAS: 2763751-17-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug synthesis and its potential biological activities. This research briefing aims to summarize the latest findings and developments related to this compound, highlighting its role in medicinal chemistry and therapeutic agent development.

Recent studies have demonstrated that 6-Chloro-3-methylpyridazine-4-carboxylic acid hydrochloride serves as a crucial building block in the synthesis of various heterocyclic compounds, which are often explored for their pharmacological properties. Its structural features, including the pyridazine core and carboxylic acid functionality, make it an attractive scaffold for designing novel enzyme inhibitors and receptor modulators. In particular, research has focused on its utility in developing kinase inhibitors and antimicrobial agents, leveraging its ability to interact with key biological targets.

One of the most notable advancements involves the use of this compound in the synthesis of potential anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry reported the development of a series of pyridazine derivatives, with 6-Chloro-3-methylpyridazine-4-carboxylic acid hydrochloride as the starting material, that exhibited promising inhibitory activity against specific cancer-related kinases. The study employed molecular docking and in vitro assays to validate the compound's mechanism of action, providing valuable insights into structure-activity relationships.

In addition to its applications in oncology, recent research has explored the antimicrobial potential of derivatives synthesized from this compound. A team of researchers demonstrated that certain modifications to the pyridazine core could enhance antibacterial activity against drug-resistant strains, suggesting its potential in addressing the growing challenge of antibiotic resistance. These findings were supported by comprehensive microbiological assays and molecular modeling studies.

The synthetic accessibility of 6-Chloro-3-methylpyridazine-4-carboxylic acid hydrochloride has also been a focus of recent investigations. Several research groups have developed optimized synthetic routes to improve yield and purity, which is critical for its large-scale application in pharmaceutical manufacturing. These methodological improvements have been documented in recent patents and process chemistry publications, highlighting the compound's industrial relevance.

Looking forward, the unique chemical properties of 6-Chloro-3-methylpyridazine-4-carboxylic acid hydrochloride position it as a valuable tool in drug discovery. Current research directions include exploring its use in PROTAC (Proteolysis Targeting Chimera) technology and as a linker in antibody-drug conjugates. These emerging applications underscore the compound's versatility and potential to contribute to next-generation therapeutic strategies.

In conclusion, 6-Chloro-3-methylpyridazine-4-carboxylic acid hydrochloride (CAS: 2763751-17-1) continues to be a compound of significant interest in pharmaceutical research. Its diverse applications, from serving as a synthetic intermediate to exhibiting direct biological activity, make it a valuable asset in the development of novel therapeutic agents. Ongoing research efforts are expected to further elucidate its potential and expand its utility in addressing various medical challenges.